Cas no 2639-78-3 (Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-)

Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)- structure
2639-78-3 structure
Product Name:Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-
CAS No:2639-78-3
MF:C8H6Cl2O4
MW:237.03684091568
CID:256125
PubChem ID:151029
Update Time:2025-04-19

Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-
    • 2-(2,5-dichloro-4-hydroxyphenoxy)acetic acid
    • (2,5-Dichloro-4-hydroxyphenoxy)acetic acid
    • Acetic acid, (2,5-dichloro-4-hydroxyphenoxy)-
    • NS00066836
    • 2,5-Dichloro-4-hydroxyphenoxyacetic acid
    • 4-OH-2,5-D
    • 2639-78-3
    • DTXSID00180992
    • 4-Hydroxy-2,5-dichloropphenoxyacetic acid
    • Inchi: 1S/C8H6Cl2O4/c9-4-2-7(14-3-8(12)13)5(10)1-6(4)11/h1-2,11H,3H2,(H,12,13)
    • InChI Key: UENNJUJWZAJJIG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1OCC(=O)O)Cl)O

Computed Properties

  • Exact Mass: 235.96438
  • Monoisotopic Mass: 235.964314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Density: 1.613
  • Boiling Point: 397.4°Cat760mmHg
  • Flash Point: 194.2°C
  • Refractive Index: 1.608
  • PSA: 66.76
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